Meta-Amino Substitution Eliminates Classical Antibacterial Activity vs. para-Amino Isomers
The DHPS recognition mechanism requires a para-aminobenzenesulfonamide pharmacophore for competitive inhibition of para-aminobenzoic acid binding [1]. 3-Amino-2,6-dichlorobenzene-1-sulfonamide, possessing a meta-amino group, cannot adopt this binding geometry. In contrast, 4-amino-3,5-dichlorobenzenesulfonamide (CAS 22134-75-4) retains the para-amino configuration essential for DHPS inhibition and has demonstrated antibacterial activity against E. coli and S. aureus at concentrations as low as 10 µg/mL . This differential is critical when selecting a sulfonamide scaffold for applications where antibacterial activity must be absent to avoid confounding effects in non-antibacterial bioassays.
| Evidence Dimension | DHPS inhibitory / antibacterial activity |
|---|---|
| Target Compound Data | No DHPS inhibition expected due to meta-amino configuration; no antibacterial activity anticipated. |
| Comparator Or Baseline | 4-Amino-3,5-dichlorobenzenesulfonamide (para-amino isomer): reported growth inhibition of E. coli and S. aureus at 10 µg/mL. |
| Quantified Difference | Qualitative difference: presence vs. absence of antibacterial activity. |
| Conditions | In vitro bacterial growth inhibition assays; DHPS fluorescence polarization assay binding studies. |
Why This Matters
This differentiation enables the use of 3-amino-2,6-dichlorobenzene-1-sulfonamide in eukaryotic cell-based assays or in vivo models where background antibacterial activity would confound results.
- [1] Lian Z, et al. Development of a Dihydropteroate Synthase-Based Fluorescence Polarization Assay for Detection of Sulfonamides and Studying Its Recognition Mechanism. J Agric Food Chem. 2022;70(2):641-649. PMID 34830123. View Source
